Cas no 1487302-21-5 (1-[(3-methylthiophen-2-yl)methyl]azetidin-3-amine)

• Product Name: 1-[(3-methylthiophen-2-yl)methyl]azetidin-3-amine
• CAS No: 1487302-21-5
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 5577901
• Update Time: 2025-11-06

1-[(3-methylthiophen-2-yl)methyl]azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinamine, 1-[(3-methyl-2-thienyl)methyl]-
• 1-[(3-methylthiophen-2-yl)methyl]azetidin-3-amine

• Inchi： 1S/C9H14N2S/c1-7-2-3-12-9(7)6-11-4-8(10)5-11/h2-3,8H,4-6,10H2,1H3
• InChI Key： JMYMWINGKGGXKV-UHFFFAOYSA-N
• SMILES： N1(CC2SC=CC=2C)CC(N)C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 263.8±40.0 °C at 760 mmHg
• Flash Point: 113.3±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• pka: 8.48±0.20(Predicted)

1-[(3-methylthiophen-2-yl)methyl]azetidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-[(3-methylthiophen-2-yl)methyl]azetidin-3-amine

Research Briefing on 1-[(3-methylthiophen-2-yl)methyl]azetidin-3-amine (CAS: 1487302-21-5)

The compound 1-[(3-methylthiophen-2-yl)methyl]azetidin-3-amine (CAS: 1487302-21-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine-3-amine scaffold and 3-methylthiophene moiety, exhibits promising potential as a versatile building block for drug discovery and development. Recent studies have explored its applications in the synthesis of novel bioactive compounds, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

One of the key areas of investigation involves the use of 1-[(3-methylthiophen-2-yl)methyl]azetidin-3-amine as a precursor for the development of small-molecule modulators targeting G protein-coupled receptors (GPCRs). GPCRs are a critical class of drug targets, and the structural features of this compound make it an attractive candidate for designing selective ligands. Recent publications highlight its role in the synthesis of compounds with potential antipsychotic and antidepressant activities, owing to its ability to interact with serotonin and dopamine receptors.

In addition to its applications in CNS drug discovery, this compound has also been investigated for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-[(3-methylthiophen-2-yl)methyl]azetidin-3-amine exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for novel antibiotics.

From a synthetic chemistry perspective, the compound's azetidine ring offers a rigid framework that can enhance the metabolic stability and bioavailability of derived drug candidates. Recent advancements in catalytic asymmetric synthesis have enabled more efficient production of enantiomerically pure forms of 1-[(3-methylthiophen-2-yl)methyl]azetidin-3-amine, which is crucial for optimizing pharmacological profiles. Researchers have also explored its incorporation into peptidomimetics and protease inhibitors, further expanding its utility in drug design.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Issues such as solubility and blood-brain barrier penetration are currently under investigation. Ongoing studies aim to address these limitations through structural modifications and formulation strategies. The compound's CAS number, 1487302-21-5, has become a frequently cited identifier in patent applications, reflecting its growing importance in pharmaceutical innovation.

In conclusion, 1-[(3-methylthiophen-2-yl)methyl]azetidin-3-amine represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a promising candidate for future drug development efforts, particularly in addressing unmet medical needs in CNS disorders and antimicrobial resistance. Continued research into its mechanism of action and derivative optimization is expected to yield significant advancements in the coming years.